Cas no 1227571-68-7 (4-Bromo-2-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1227571-68-7
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• MDL: MFCD16610063
• CID: 4689105
• PubChem ID: 118704119
• Update Time: 2025-06-09

4-Bromo-2-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-iodo-5-(trifluoromethyl)pyridine
• FCH1344444
• 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine

• MDL： MFCD16610063
• Inchi： 1S/C6H2BrF3IN/c7-4-1-5(11)12-2-3(4)6(8,9)10/h1-2H
• InChI Key： PCRXJNXLXVCVHU-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine

4-Bromo-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1227571-68-7): An Overview of a Versatile Heterocyclic Compound

4-Bromo-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1227571-68-7) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique substitution pattern, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The molecular structure of 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a bromo group at the 4-position, an iodo group at the 2-position, and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive starting material for various synthetic transformations.

In recent years, 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine has been extensively studied for its potential in drug discovery and development. The bromo and iodo substituents provide valuable handles for cross-coupling reactions, enabling the synthesis of diverse derivatives with tailored biological activities. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of kinases, which are important targets in cancer therapy.

The trifluoromethyl group, known for its electron-withdrawing effect and metabolic stability, further enhances the pharmacological properties of derivatives derived from 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine. This functional group can improve the lipophilicity and bioavailability of drug candidates, making them more suitable for therapeutic applications.

Beyond its applications in medicinal chemistry, 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine has also found use in materials science. Its unique electronic properties make it a valuable building block for the synthesis of organic semiconductors and other functional materials. Research published in Advanced Materials highlighted the use of this compound in the development of high-performance organic field-effect transistors (OFETs), demonstrating its potential in electronic devices.

The synthetic accessibility of 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine has been well-documented in the literature. Various methods have been developed to prepare this compound efficiently and on a large scale. One common approach involves the sequential introduction of bromo, iodo, and trifluoromethyl groups onto a pyridine scaffold using well-established synthetic protocols. These methods have been optimized to ensure high yields and purity, making 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine readily available for research and industrial applications.

The safety and environmental impact of 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine have also been carefully evaluated. While it is important to handle this compound with appropriate precautions due to its reactivity and potential toxicity, it is not classified as a hazardous material under current regulations. Proper handling guidelines and disposal procedures should be followed to ensure safe use in laboratory settings.

In conclusion, 4-Bromo-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1227571-68-7) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and functional groups make it an invaluable starting material for the synthesis of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.